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Compound of Interest

Compound Name: Betulalbuside A

Cat. No.: B198557 Get Quote

Betulalbuside A: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Betulalbuside A is a monoterpene glucoside that has been identified as a constituent of

Viburnum lantana.[1] While research on this specific compound is limited, the plant extract from

which it is derived has demonstrated notable anti-inflammatory properties. This technical guide

provides a summary of the known chemical and physical properties of Betulalbuside A,

alongside a detailed examination of the anti-inflammatory and antinociceptive activities of

Viburnum lantana extract. Due to the absence of specific mechanistic studies on

Betulalbuside A, a representative inflammatory signaling pathway is presented to offer a

potential framework for future research.

Chemical Structure and Properties
Betulalbuside A is chemically defined as (2R,3R,4S,5S,6R)-2-[(2E)-6-hydroxy-2,6-

dimethylocta-2,7-dienoxy]-6-(hydroxymethyl)oxane-3,4,5-triol. Its structure consists of a

monoterpene aglycone linked to a glucose moiety.

Table 1: Physicochemical Properties of Betulalbuside A
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Property Value Source

Molecular Formula C16H28O7 [1]

Molecular Weight 332.39 g/mol [1]

IUPAC Name

(2R,3R,4S,5S,6R)-2-[(2E)-6-

hydroxy-2,6-dimethylocta-2,7-

dienoxy]-6-

(hydroxymethyl)oxane-3,4,5-

triol

N/A

Canonical SMILES

CC(=CCCC(C)

(C=C)O)CO[C@H]1--INVALID-

LINK--CO)O)O">C@@HO

N/A

Classification Monoterpene Glucoside [1]

Note: Detailed spectral data (1H and 13C NMR) for Betulalbuside A are not readily available

in the public domain.

Biological Activity of Viburnum lantana Extract
Betulalbuside A is a known constituent of Viburnum lantana. The methanolic extract of this

plant has been evaluated for its antinociceptive and anti-inflammatory activities, suggesting that

its constituent compounds, including potentially Betulalbuside A, contribute to these effects.

Anti-inflammatory Activity
The anti-inflammatory potential of the Viburnum lantana extract was assessed using the

carrageenan-induced paw edema model in rats.[2] This is a widely accepted model for

evaluating acute inflammation.

Table 2: Anti-inflammatory Effect of Viburnum lantana Extract on Carrageenan-Induced Paw

Edema in Rats
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Treatment Dose (mg/kg) % Inhibition of Edema

Viburnum lantana Extract 50 26.44

Viburnum lantana Extract 100 46.39

Viburnum lantana Extract 200 48.37

Indomethacin (Reference) 10 95.7

The extract demonstrated a dose-dependent reduction in paw edema, with the most significant

effect observed at a dose of 200 mg/kg.[2]

Antinociceptive Activity
The antinociceptive (pain-relieving) effects were evaluated using the acetic acid-induced

writhing test and the tail-flick test in mice.[2]

Table 3: Antinociceptive Effects of Viburnum lantana Extract

Test Treatment Dose (mg/kg) Result

Acetic Acid-Induced

Writhing

Viburnum lantana

Extract
100

Similar inhibition to

Aspirin

Acetic Acid-Induced

Writhing

Viburnum lantana

Extract
200

Stronger inhibition

than Aspirin

Tail-Flick Test
Viburnum lantana

Extract
100

Powerful

antinociceptive activity

The extract exhibited significant antinociceptive properties in both models, suggesting its

potential as an analgesic agent.[2]

Experimental Protocols
Carrageenan-Induced Paw Edema
The following protocol was adapted from the study on the anti-inflammatory activity of

Viburnum lantana extract.[2]
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Animal Preparation

Treatment Groups

Induction of Inflammation

Measurement

Data Analysis

Wistar rats (150-200g)

Fasted overnight with free access to water

Control (Vehicle) Viburnum lantana Extract (50, 100, 200 mg/kg, i.p.) Indomethacin (10 mg/kg, i.p.)

Inject 0.1 mL of 1% carrageenan into the subplantar region of the right hind paw

30 min post-treatment 30 min post-treatment 30 min post-treatment

Measure paw volume using a plethysmometer at 0, 30, 60, 120, and 180 min post-carrageenan injection

Calculate the percentage inhibition of edema
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Animal Preparation

Treatment Groups

Induction of Pain

Observation

Swiss albino mice (20-25g)

Control (Vehicle) Viburnum lantana Extract (100, 200 mg/kg, i.p.) Aspirin (Reference)

Administer 0.6% acetic acid (10 mL/kg, i.p.)

30 min post-treatment 30 min post-treatment 30 min post-treatment

Count the number of writhes over a 15 min period
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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